Cas no 201601-60-7 (4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid)
201601-60-7 structure
Product Name:4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid
CAS No:201601-60-7
MF:C18H26O5
MW:322.396046161652
CID:1394852
PubChem ID:3358168
Update Time:2025-04-20
4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]-
- 4-[6-(oxan-2-yloxy)hexoxy]benzoic acid
- DTXSID70391755
- 12N-253
- AKOS005081002
- 4-{[6-(OXAN-2-YLOXY)HEXYL]OXY}BENZOICACID
- CHEMBL1499280
- 4-{[6-(OXAN-2-YLOXY)HEXYL]OXY}BENZOIC ACID
- SCHEMBL224471
- BNTAHXSRBNHLSL-UHFFFAOYSA-N
- SMR000550042
- 4-{[6-(tetrahydro-2H-pyran-2-yloxy)hexyl]oxy}benzenecarboxylic acid
- 4-{[6-(tetrahydro-2h-pyran-2-yloxy)hexyl]oxy}benzoic acid
- MFCD02081995
- HMS2856L16
- MLS001166190
- 201601-60-7
- 4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid
-
- Inchi: 1S/C18H26O5/c19-18(20)15-8-10-16(11-9-15)21-12-4-1-2-5-13-22-17-7-3-6-14-23-17/h8-11,17H,1-7,12-14H2,(H,19,20)
- InChI Key: BNTAHXSRBNHLSL-UHFFFAOYSA-N
- SMILES: O1CCCCC1OCCCCCCOC1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 322.17808
- Monoisotopic Mass: 322.17802393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 10
- Complexity: 325
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 65Ų
Experimental Properties
- PSA: 64.99
4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T175900-0.5mg |
4-{[6-(Tetrahydro-2H-pyran-2-yloxy)hexyl]oxy}benzenecarboxylic acid |
201601-60-7 | 0.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T175900-1mg |
4-{[6-(Tetrahydro-2H-pyran-2-yloxy)hexyl]oxy}benzenecarboxylic acid |
201601-60-7 | 1mg |
$ 80.00 | 2022-06-03 | ||
| TRC | T175900-2.5mg |
4-{[6-(Tetrahydro-2H-pyran-2-yloxy)hexyl]oxy}benzenecarboxylic acid |
201601-60-7 | 2.5mg |
$ 155.00 | 2022-06-03 | ||
| A2B Chem LLC | AB10652-1mg |
Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]- |
201601-60-7 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AB10652-5mg |
Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]- |
201601-60-7 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AB10652-10mg |
Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]- |
201601-60-7 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AB10652-500mg |
Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]- |
201601-60-7 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AB10652-1g |
Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]- |
201601-60-7 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AB10652-5g |
Benzoic acid, 4-[[6-[(tetrahydro-2H-pyran-2-yl)oxy]hexyl]oxy]- |
201601-60-7 | >90% | 5g |
$4744.00 | 2024-04-20 | |
| abcr | AB579216-500mg |
4-{[6-(Tetrahydro-2H-pyran-2-yloxy)hexyl]oxy}benzenecarboxylic acid; . |
201601-60-7 | 500mg |
€678.60 | 2025-04-20 |
4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid Related Literature
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
201601-60-7 (4-{6-(Tetrahydro-2H-pyran-2-yloxy)hexyloxy}benzenecarboxylic acid) Related Products
- 834869-36-2(Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)
- 834869-37-3(Benzoic acid, 4-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)
- 834869-29-3(Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester)
- 827321-94-8(Benzoic acid, 4-[[(8E)-10-[(tetrahydro-2H-pyran-2-yl)oxy]-8-decen-1-yl]oxy]-)
- 827321-88-0(Benzoic acid, 4-[[(6E)-8-[(tetrahydro-2H-pyran-2-yl)oxy]-6-octenyl]oxy]-)
- 834869-39-5(Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)
- 834869-38-4(Benzoic acid, 5-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)
- 834869-32-8(Benzoic acid, 2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester)
- 834869-31-7(Benzoic acid, 5-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-, methyl ester)
- 74189-56-3(Benzaldehyde, 4-[(tetrahydro-2H-pyran-2-yl)oxy]-)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent